Cas no 115822-57-6 (chromane-3-carboxylic acid)

• Product Name: chromane-3-carboxylic acid
• CAS No: 115822-57-6
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD03783554
• CID: 188834
• PubChem ID: 2795458
• Update Time: 2025-05-19

chromane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Chroman-3-carboxylic acid
• 3-Chromanecarboxylic Acid
• 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-
• CHROMANE-3-CARBOXYLIC ACID
• 3,4-Dihydro-2H-benzopyran-3-carboxylic acid
• 3,4-dihydro-2H-chromene-3-carboxylic acid
• chromane-3-carboxylic acid(SALTDATA: FREE)
• 3,4-Dihydro-2H-1-benzopyran-3-carboxylic acid
• CHEMBRDG-BB 4005920
• CHEMBRDG-BB 4402492
• INDAZOL-1-YL-ACETIC ACID
• Methyl 3,4-dihydro-2H-chroMene-3-carboxylate
• 3,4-Dihydro-2H-benzopyran-3-carboxylic acid, 97%
• W-200889
• 115822-57-6
• AMY7825
• AC-29679
• AB56534
• UGAGZMGJJFSKQM-UHFFFAOYSA-N
• SDCCGMLS-0066062.P001
• EN300-15044
• Chroman-3-carboxylicacid
• SY344169
• DTXSID20383680
• (3R)-CHROMANE-3-CARBOXYLIC ACID
• MFCD10696113
• BCP29984
• AB15875
• MFCD03783554
• AKOS001109888
• F2147-1735
• AB56516
• AKOS016042331
• HMS1789G05
• SCHEMBL1519231
• SY004299
• 3-Chromanecarboxylic acid, AldrichCPR
• CS-0075942
• SY344170
• FT-0615538
• 3-Chromanecarboxylic acid;3,4-dihydro-2h-chromene-3-carboxylic Acid
• MFCD10696120
• A803489
• (R)-Chromane-3-carboxylic acid
• STL372920
• (S)-Chromane-3-carboxylic acid
• chromane-3-carboxylic acid

• MDL： MFCD03783554
• Inchi： 1S/C10H10O3/c11-10(12)8-5-7-3-1-2-4-9(7)13-6-8/h1-4,8H,5-6H2,(H,11,12)
• InChI Key： UGAGZMGJJFSKQM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C(=O)O)C1

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 120-125 °C
• PSA: 46.53000
• LogP: 1.32230

chromane-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-52
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on chromane-3-carboxylic acid

Exploring the Versatility of Chromane-3-carboxylic Acid (CAS No. 115822-57-6): A Key Building Block in Modern Chemistry

The chromane-3-carboxylic acid (CAS No. 115822-57-6) is a structurally unique compound that has garnered significant attention in pharmaceutical and organic synthesis research. This bicyclic framework, combining a benzopyran (chromane) core with a carboxylic acid functional group, offers exceptional versatility as a scaffold for drug discovery and material science applications. Recent studies highlight its role in modulating biological pathways, particularly in antioxidant and anti-inflammatory contexts—a topic of growing interest given the global focus on healthy aging and oxidative stress management.

From a synthetic chemistry perspective, the chromane-3-carboxylic acid structure serves as a privileged motif in medicinal chemistry. Its hydrogen-bonding capacity and planar aromatic system enable precise molecular interactions, making it valuable for designing kinase inhibitors and GPCR-targeted therapeutics. Researchers frequently search for "chromane derivatives in drug design" or "CAS 115822-57-6 synthetic applications," reflecting the compound's relevance in developing treatments for metabolic disorders and neurodegenerative diseases—areas dominating current biomedical literature.

The compound's physicochemical properties warrant special discussion. With a logP value suggesting moderate lipophilicity and a pKa around 4.2 (typical for aromatic carboxylic acids), chromane-3-carboxylic acid exhibits balanced membrane permeability and water solubility. These characteristics explain its popularity in prodrug development, especially for CNS-targeted agents where blood-brain barrier penetration is crucial. Industry professionals often inquire about "chromane-3-carboxylic acid solubility" and "stability under physiological conditions," indicating practical formulation concerns.

In material science, the chromane core's electron-rich nature facilitates applications in organic electronics and photocatalysts. The compound's ability to coordinate with metals while maintaining π-conjugation makes it valuable for designing luminescent materials—a hot topic given the demand for energy-efficient OLED technologies. Patent analyses reveal growing interest in "chromane-based fluorophores" and "CAS 115822-57-6 in optoelectronics," aligning with the global push toward sustainable lighting solutions.

Quality control aspects of 115822-57-6 remain a critical discussion point. Advanced analytical techniques like HPLC-UV (typically using C18 columns with acidic mobile phases) and LC-MS are essential for verifying purity, given the compound's tendency to form dimers through hydrogen bonding. Laboratories frequently search for "chromane-3-carboxylic acid HPLC methods" or "spectroscopic characterization data," underscoring the need for reliable analytical protocols in research and production settings.

Environmental and regulatory considerations for chromane-3-carboxylic acid reflect contemporary sustainability trends. While not classified as hazardous, its biodegradation profile and ecotoxicity data are increasingly scrutinized—mirroring the pharmaceutical industry's shift toward green chemistry principles. Recent queries about "chromane derivatives environmental fate" and "CAS 115822-57-6 safety assessment" demonstrate this evolving focus among environmental chemists and regulatory specialists.

The commercial landscape for 115822-57-6 reveals expanding applications. Custom synthesis providers report growing demand for chiral chromane-3-carboxylic acids, particularly in asymmetric catalysis for producing enantiopure pharmaceuticals. Market analysts note increased searches for "chromane-3-carboxylic acid suppliers" and "bulk pricing trends," suggesting its rising importance in fine chemical supply chains. The compound's cost-effectiveness compared to similar heterocyclic carboxylic acids contributes to its commercial viability.

Future research directions likely involve structure-activity relationship (SAR) studies of chromane-3-carboxylic acid derivatives. With computational chemistry playing a larger role, molecular docking simulations using this scaffold could accelerate the discovery of novel antidiabetic or neuroprotective agents—topics generating substantial interest in academic and industrial circles alike. The convergence of AI-driven drug discovery and traditional medicinal chemistry positions this compound as a valuable test case for hybrid research methodologies.